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Compound of Interest

Compound Name: Linderanine C

Cat. No.: B12377900

An In-depth Examination of its Chemical Properties, Biological Activity, and Mechanism of
Action in Ulcerative Colitis

This technical guide provides a comprehensive overview of Linderanine C, a sesquiterpenoid
compound with significant therapeutic potential. It is intended for researchers, scientists, and
drug development professionals interested in its chemical characteristics and biological
activities, particularly its role in modulating inflammatory pathways.

Chemical Identification

Identifier Value Source

CAS Number 139681-96-2 [1][2]

(1S,7R,12S,13S)-5,10-
dimethyl-8,14,16-

IUPAC Name trioxatetracyclo[10.2.2.01,13.071  [3]
1lhexadeca-4,10-diene-9,15-
dione
Molecular Formula C15H160s5 [3]
Molecular Weight 276.28 g/mol [3]
Class Sesquiterpenoid [4]
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Biological Activity and Therapeutic Potential

Linderanine C, a natural compound isolated from the roots of Lindera aggregata, has
demonstrated significant anti-inflammatory properties.[3][4] Recent research has highlighted its
potential as a therapeutic agent for ulcerative colitis (UC), a chronic inflammatory bowel
disease.[5]

Studies have shown that Linderanine C can effectively reduce the disease activity index in
animal models of UC, leading to improvements in colon length and a reduction in pathological
changes.[5] The therapeutic effects of Linderanine C are attributed to its ability to modulate
the immune response, specifically by targeting macrophage polarization.[5]

Quantitative Data Summary

The following table summarizes the key quantitative findings from a study investigating the
effects of Linderanine C on ulcerative colitis.

Parameter Effect of Linderanine C

) o Significantly reduced in a DSS-induced colitis
Disease Activity Index (DAI)
mouse model.

Significantly improved (reduced shortening) in a
Colon Length ] i
DSS-induced colitis mouse model.

M1 Macrophage Marker (CD86) Expression Inhibited in RAW264.7 macrophage cells.

Pro-inflammatory Mediator Production (IL-6,

Reduced in RAW264.7 macrophage cells.
TNF-a)

Note: Specific quantitative values were not available in the public domain at the time of this
report. The information is based on the reported significant effects in the cited literature.

Mechanism of Action: Inhibition of the MAPK
Signaling Pathway

The anti-inflammatory effects of Linderanine C are mediated through the inhibition of the
Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[5] This pathway plays a crucial
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role in the production of pro-inflammatory mediators. By inhibiting the MAPK pathway,
Linderanine C suppresses the M1 polarization of macrophages, leading to a decrease in the
production of inflammatory cytokines such as IL-6 and TNF-a.[5] This, in turn, alleviates the
inflammatory response in the colon and reduces inflammation-mediated intestinal epithelial cell
injury.[5]

Signaling Pathway Diagram
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Caption: Inhibition of the MAPK signaling pathway by Linderanine C.
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Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of
Linderanine C's effects on ulcerative colitis.

Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This protocol describes the induction of acute colitis in mice, a common model for studying
inflammatory bowel disease.

Workflow Diagram:

DSS Administration
.g., 3% in drinking water for 7 days)

(e
Animal Acclimatization Random Grouping — (" Daily Monitoring Sacrifice and Sample Collection
(1 week) (Control, DSS, DSS + Linderanine c) | (Weight, DAl score) (Colon tissue) Histological and Molecular Analysis
—
Linderanine C Administration

in
(e.g., daily oral gavage)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Linderanine C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377900#linderanine-c-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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